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Compound of Interest

Compound Name: 8-Pentadecanone

Cat. No.: B147388 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining environmental compliance. This guide provides essential, immediate safety and

logistical information for the proper disposal of 8-Pentadecanone.

Immediate Safety and Handling Precautions:

Before handling 8-Pentadecanone, it is crucial to be familiar with its hazard profile and take

appropriate safety measures. According to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS), 8-Pentadecanone is classified as hazardous to the aquatic

environment (long-term hazard), with the hazard statement H413: "May cause long lasting

harmful effects to aquatic life"[1]. Therefore, release into the environment must be strictly

avoided[1].

Personal Protective Equipment (PPE) is mandatory when handling this compound. This

includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

Body Protection: A laboratory coat or chemical-resistant apron.

Ensure adequate ventilation in the work area to minimize inhalation exposure.
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Quantitative Data: Physical and Chemical Properties of
8-Pentadecanone
A summary of the key physical and chemical properties of 8-Pentadecanone is provided in the

table below for easy reference.

Property Value

Molecular Formula C₁₅H₃₀O

Molecular Weight 226.40 g/mol

CAS Number 818-23-5

Appearance Data not available

Boiling Point Data not available

Melting Point Data not available

Solubility in Water Data not available

GHS Hazard Statement
H413: May cause long lasting harmful effects to

aquatic life[1]

GHS Precautionary Statements

P273: Avoid release to the environment; P501:

Dispose of contents/container in accordance

with local/regional/national/international

regulations[1]

Procedural Guidance for Disposal
The following step-by-step procedure outlines the recommended protocol for the safe disposal

of 8-Pentadecanone waste. This procedure is based on general best practices for laboratory

chemical waste management and should be adapted to comply with your institution's specific

Environmental Health and Safety (EHS) guidelines.

Experimental Protocol: Waste Disposal

Waste Segregation:
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Collect all waste materials containing 8-Pentadecanone, including unused product,

reaction byproducts, and contaminated materials (e.g., filter paper, absorbent pads), in a

designated waste container.

Do not mix 8-Pentadecanone waste with incompatible chemicals. As a ketone, it should

be kept separate from strong oxidizing and reducing agents.

Segregate solid waste (e.g., contaminated gloves, paper towels) from liquid waste.

Containerization:

Use a container that is chemically compatible with ketones. High-density polyethylene

(HDPE) or glass containers are generally suitable.

The container must be in good condition, with a secure, leak-proof lid.

Ensure the container is clearly and accurately labeled. The label must include:

The words "Hazardous Waste"

The full chemical name: "8-Pentadecanone"

The approximate concentration and volume

The relevant hazard pictograms (e.g., environmental hazard)

The date of waste accumulation

Waste Accumulation and Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be a secondary containment system (e.g., a chemical-resistant tray) to

prevent the spread of material in case of a leak.

The storage area must be well-ventilated and away from sources of ignition and heat.

Arranging for Disposal:
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Once the waste container is full, or if it has been in storage for a period defined by your

institutional policy (typically not to exceed one year), arrange for its disposal.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Do not attempt to dispose of 8-Pentadecanone waste by pouring it down the drain or

placing it in the regular trash[2]. This is a violation of environmental regulations and poses

a significant risk to aquatic ecosystems.

Empty Container Disposal:

An "empty" container that previously held 8-Pentadecanone must also be disposed of

properly.

Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste and add it to your ketone waste stream.

After triple-rinsing, the container can typically be disposed of as non-hazardous waste, but

be sure to deface or remove the original label. Consult your EHS department for specific

guidance on empty container disposal.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 8-
Pentadecanone, from waste generation to final disposal.
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Step 1: Preparation

Step 2: Collection & Containment

Step 3: Storage

Step 4: Disposal

Waste Generation

Wear Appropriate PPE

Segregate Waste

Use Compatible & Labeled Container

Securely Seal Container

Store in Designated Area

Utilize Secondary Containment

Contact EHS or Licensed Contractor

Proper Disposal via Approved Method

Click to download full resolution via product page

Caption: Disposal workflow for 8-Pentadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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